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Compound of Interest

Compound Name: SBI-0640756

Cat. No.: B1150015

Get Quote

This guide provides an in-depth technical overview of SBI-0640756 (also known as SBI-756), a

pioneering small molecule inhibitor targeting the eukaryotic translation initiation factor 4 gamma

1 (eIF4G1). Designed for researchers, scientists, and drug development professionals, this

document details the compound's chemical properties, mechanism of action, and preclinical

efficacy, supported by robust experimental data and protocols.

Introduction: Targeting the Engine of Protein
Synthesis in Cancer
Cancer cells exhibit an insatiable demand for proteins to fuel their rapid growth, proliferation,

and survival. This dependency places the cellular machinery of protein synthesis, particularly

the initiation phase of translation, under the spotlight as a critical therapeutic vulnerability. The

eukaryotic translation initiation factor 4F (eIF4F) complex is the master regulator of this

process, and its dysregulation is a common feature in many human cancers, driving the

selective translation of oncogenic mRNAs.[1][2]

SBI-0640756 emerges as a first-in-class inhibitor that directly targets a core component of this

complex, eIF4G1, offering a novel strategy to silence the oncogenic proteome.[3] Unlike

inhibitors that target upstream signaling pathways like mTOR, SBI-0640756 provides a direct
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mechanism to disrupt the eIF4F complex, presenting a powerful tool for both research and

therapeutic development, especially in the context of drug-resistant cancers.[3][4]

Chemical and Physical Properties
A thorough understanding of a compound's physicochemical properties is fundamental to its

application in experimental and preclinical settings.

Chemical Structure
The molecular identity of SBI-0640756 is defined by its quinolinone core structure.

Chemical Structure of SBI-0640756 Chemical Structure of SBI-0640756 (Image credit:

Cayman Chemical)

Molecular and Physical Data
The key quantitative data for SBI-0640756 are summarized in the table below, providing

essential information for accurate preparation of solutions and experimental design.
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Property Value Source(s)

Formal Name

(E)-6-chloro-3-(3-(5-

fluoropyridin-3-yl)acryloyl)-4-

phenylquinolin-2(1H)-one

[2]

Synonym SBI-756 [2][3]

Molecular Formula C₂₃H₁₄ClFN₂O₂ [2][5]

Molecular Weight 404.82 g/mol [1][5]

CAS Number 1821280-29-8 [5][6]

Appearance Solid, Light yellow to yellow [7]

Purity ≥95% [2]

Solubility

Soluble in DMSO (≥ 26

mg/mL), Acetonitrile, and

Methanol

[2][7]

SMILES

ClC1=CC2=C(C=C1)NC(C(C(/

C=C/C3=CC(F)=CN=C3)=O)=

C2C4=CC=CC=C4)=O

[2][7]

InChI Key
VVWGPQZBDQVQRC-

RMKNXTFCSA-N
[2]

Mechanism of Action: Direct Disruption of the eIF4F
Complex
SBI-0640756 exerts its anti-cancer effects by directly interfering with the cap-dependent

translation initiation process. Its primary molecular target is eIF4G1, a large scaffolding protein

that is essential for the assembly of the eIF4F complex.[3][6]

The eIF4F Complex and its Role in Cancer
The eIF4F complex consists of three key proteins:

eIF4E: The cap-binding protein that recognizes the 5' m⁷G cap of mRNA.
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eIF4A: An RNA helicase that unwinds the 5' untranslated region (UTR) of mRNAs.

eIF4G1: A scaffold protein that orchestrates the complex by binding to eIF4E, eIF4A, and the

poly(A)-binding protein (PABP), effectively circularizing the mRNA for efficient translation.

In many cancers, signaling pathways such as PI3K/AKT/mTOR and RAS/MEK/ERK are

hyperactivated, leading to the phosphorylation and activation of components of the eIF4F

complex.[1][5] This results in the preferential translation of a subset of mRNAs, termed "weak"

mRNAs, which typically have long, structured 5' UTRs and encode for potent oncoproteins like

MYC, cyclins, and survival factors.[5]

SBI-0640756's Mode of Inhibition
SBI-0640756 binds to eIF4G1 and prevents its crucial interaction with eIF4E.[8] This action

directly disrupts the formation of the functional eIF4F complex at the 5' end of mRNA. A key

finding is that this disruption occurs independently of the mTOR signaling pathway, which

normally regulates eIF4F assembly via the inhibitory 4E-binding proteins (4E-BPs).[3][9] This

mTOR-independent mechanism is significant, as it allows SBI-0640756 to be effective in

cancers that have developed resistance to mTOR inhibitors.[8][9]

The downstream consequences of eIF4F disruption are a global reduction in cap-dependent

translation, with a disproportionately strong effect on the oncoproteins that drive cancer cell

growth and survival.[10] Additionally, SBI-0640756 has been observed to suppress AKT and

NF-κB signaling, although this may be a downstream effect of inhibiting the translation of key

components of these pathways.[3]
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Caption: SBI-0640756 directly inhibits eIF4G1, disrupting the eIF4F complex.

Preclinical Efficacy and Applications
SBI-0640756 has demonstrated significant anti-tumor activity in a variety of preclinical models,

particularly in melanoma and B-cell lymphomas.

Activity in Melanoma
The initial characterization of SBI-0640756 highlighted its potent activity against melanoma cell

lines, including those resistant to BRAF inhibitors (BRAFi).[3]

In Vitro Potency: SBI-0640756 inhibits the growth of NRAS, BRAF, and NF1-mutant

melanomas.[3] For instance, it reduces the growth of 1205Lu, WM1346, A375, and UACC-

903 melanoma cells in a concentration-dependent manner.[2]

Overcoming BRAFi Resistance: A critical finding is the ability of SBI-0640756 to attenuate

the growth of melanomas that have acquired resistance to BRAF inhibitors like vemurafenib

(PLX4720).[3][11]
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In Vivo Efficacy: In an N-RasQ61K/Ink4a-/- murine melanoma model, administration of SBI-
0640756 at 0.5 mg/kg delayed tumor onset and reduced tumor incidence by 50%.[2]

Combination Therapy: When combined with a BRAF inhibitor, SBI-0640756 (1 mg/kg, twice

weekly, i.p.) potently suppressed the growth of established A375 xenograft tumors and

prevented tumor regrowth, demonstrating a powerful synergistic effect.[5][11]

Sensitization of B-Cell Lymphomas to Venetoclax
Further studies have expanded the potential application of SBI-0640756 to hematological

malignancies. In models of Diffuse Large B-cell Lymphoma (DLBCL) and Mantle Cell

Lymphoma (MCL), SBI-0640756 synergizes with the BCL2 inhibitor venetoclax to induce

apoptosis.[10] This suggests that by halting the production of short-lived pro-survival proteins,

SBI-0640756 lowers the apoptotic threshold, making cancer cells more susceptible to BCL2

inhibition.[8]

Experimental Protocols and Methodologies
The following protocols are based on methodologies reported in the primary literature and

provide a framework for utilizing SBI-0640756 in a research setting.

In Vitro Cell Viability Assay
This protocol describes a typical method to assess the dose-dependent effect of SBI-0640756
on the growth of cancer cell lines.

Workflow:

Cell Seeding: Seed cancer cells (e.g., A375 melanoma cells) in a 384-well plate at a density

of 1,500 cells per well in 50 µL of culture medium.[5][6]

Cell Adhesion: Allow cells to attach by incubating overnight under standard culture conditions

(37°C, 5% CO₂).

Compound Preparation: Prepare a stock solution of SBI-0640756 in DMSO. Perform a serial

2-fold dilution of the compound in culture medium to create a range of desired

concentrations.
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Treatment: Add the diluted compound solutions to the cells. Include wells with DMSO-only as

a vehicle control. Perform all treatments in triplicate.[5]

Incubation: Incubate the plates for 48 to 72 hours.[5]

Viability Assessment: Measure cell viability using a luminescence-based ATP assay (e.g.,

ATPlite or CellTiter-Glo®) according to the manufacturer's instructions.

Data Analysis: Calculate cell growth inhibition as a percentage relative to the DMSO-treated

controls. Plot the percentage of inhibition against the log of the drug concentration and

determine the IC₅₀ value using non-linear regression analysis.[5]

1. Seed Cells
(1500 cells/well, 384-well plate)

2. Overnight Incubation
(Allow attachment)

4. Treat Cells
(Include DMSO control)

3. Prepare Serial Dilutions
of SBI-0640756

5. Incubate for 48-72 hours

6. Add ATPlite/CellTiter-Glo
(Measure Luminescence)

7. Analyze Data
(Calculate IC50)

Click to download full resolution via product page
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Caption: Workflow for determining the IC50 of SBI-0640756 in cancer cells.

In Vivo Xenograft Study (Combination Therapy)
This protocol outlines a representative in vivo experiment to evaluate the efficacy of SBI-
0640756 in combination with a BRAF inhibitor.

Animal Model: Six-week-old female nu/nu mice.[5]

Workflow:

Tumor Implantation: Subcutaneously inject 1 x 10⁶ A375 human melanoma cells (suspended

in sterile PBS) into the flank of each mouse.[5]

Tumor Growth: Allow tumors to grow to an average size of approximately 250 mm³.

Group Allocation: Randomize mice into treatment groups (e.g., Vehicle, BRAF inhibitor

alone, SBI-0640756 alone, Combination).

Treatment Regimen:

BRAFi Group: Provide chow containing the BRAF inhibitor PLX4720 (417 mg/kg).[5]

Combination Group: Provide PLX4720-containing chow and administer SBI-0640756 via

intraperitoneal (i.p.) injection at 1 mg/kg twice a week.[5]

Monitoring: Monitor tumor volume (using caliper measurements) and body weight regularly

throughout the study.

Endpoint: Continue the study until tumors in the control group reach a predetermined

maximum size or for a specified duration to assess long-term response and regrowth.

Conclusion and Future Directions
SBI-0640756 represents a landmark achievement in targeting the protein synthesis machinery

for cancer therapy. Its unique, mTOR-independent mechanism of action provides a clear

rationale for its use in treating cancers that are intrinsically resistant or have acquired

resistance to upstream signaling inhibitors. The potent synergy observed with targeted agents
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like BRAF inhibitors and BCL2 inhibitors underscores its potential as a cornerstone of future

combination therapies.[3][10]

Future research will likely focus on optimizing the pharmacological properties of SBI-0640756
and its analogs, exploring its efficacy in a broader range of malignancies, and identifying

predictive biomarkers to select patient populations most likely to benefit from this innovative

therapeutic strategy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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